Cas no 2229354-09-8 (3-methyl-3-(4-phenoxyphenoxy)azetidine)

• Product Name: 3-methyl-3-(4-phenoxyphenoxy)azetidine
• CAS No: 2229354-09-8
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 6396506
• PubChem ID: 165700421
• Update Time: 2025-10-29

3-methyl-3-(4-phenoxyphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(4-phenoxyphenoxy)azetidine
• 2229354-09-8
• EN300-1863581

• Inchi： 1S/C16H17NO2/c1-16(11-17-12-16)19-15-9-7-14(8-10-15)18-13-5-3-2-4-6-13/h2-10,17H,11-12H2,1H3
• InChI Key： FNAPSWWNZZBTSF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC1C=CC=CC=1)C1(C)CNC1

Computed Properties

• Exact Mass: 255.125928785g/mol
• Monoisotopic Mass: 255.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-methyl-3-(4-phenoxyphenoxy)azetidine

Comprehensive Overview of 3-methyl-3-(4-phenoxyphenoxy)azetidine (CAS No. 2229354-09-8): Properties, Applications, and Industry Relevance

The chemical compound 3-methyl-3-(4-phenoxyphenoxy)azetidine (CAS No. 2229354-09-8) has garnered significant attention in recent years due to its unique structural properties and potential applications across various industries. As a derivative of azetidine, this compound features a four-membered heterocyclic ring, which contributes to its stability and reactivity. The presence of phenoxy and methyl groups further enhances its versatility, making it a subject of interest for researchers and manufacturers alike.

One of the key reasons behind the growing popularity of 3-methyl-3-(4-phenoxyphenoxy)azetidine is its potential role in the development of advanced pharmaceutical intermediates. With the global pharmaceutical industry increasingly focusing on novel drug discovery, compounds like this are being explored for their ability to serve as building blocks for targeted therapies. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given the structural similarities to other bioactive molecules.

In addition to pharmaceuticals, 3-methyl-3-(4-phenoxyphenoxy)azetidine has shown promise in the field of material science. Its unique molecular structure makes it a candidate for use in high-performance polymers and specialty coatings. The compound's thermal stability and resistance to degradation under harsh conditions have sparked interest among manufacturers looking to develop next-generation materials for aerospace, automotive, and electronics applications.

The synthesis of 3-methyl-3-(4-phenoxyphenoxy)azetidine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have also led to the exploration of more sustainable synthesis routes, aligning with the global push towards environmentally friendly manufacturing processes. This aspect has become particularly relevant as industries face increasing pressure to reduce their carbon footprint and adopt sustainable practices.

From a commercial perspective, the demand for 3-methyl-3-(4-phenoxyphenoxy)azetidine is expected to grow steadily in the coming years. Market analysts attribute this trend to the compound's diverse applications and the expanding fine chemicals sector. However, challenges such as supply chain optimization and cost-effective production remain areas of focus for stakeholders in the industry.

Quality control is another critical aspect when working with 3-methyl-3-(4-phenoxyphenoxy)azetidine. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure the compound meets the required specifications. These quality assurance measures are particularly important for applications in regulated industries like pharmaceuticals, where purity standards are stringent.

Looking ahead, research into 3-methyl-3-(4-phenoxyphenoxy)azetidine continues to uncover new possibilities. Recent studies have explored its potential as a ligand in catalytic systems and its role in supramolecular chemistry. These emerging applications highlight the compound's versatility and underscore why it remains a focal point in contemporary chemical research.

For professionals seeking detailed technical information about 3-methyl-3-(4-phenoxyphenoxy)azetidine, it's essential to consult reliable sources such as peer-reviewed journals, patent databases, and manufacturer specifications. Proper handling and storage guidelines should always be followed to maintain the compound's integrity and ensure safety in laboratory and industrial settings.

As the scientific community continues to investigate 3-methyl-3-(4-phenoxyphenoxy)azetidine, its profile as a valuable chemical entity is likely to expand further. The compound exemplifies how specialized organic molecules can bridge multiple disciplines, from medicinal chemistry to advanced materials engineering, making it a noteworthy subject in today's innovation-driven chemical landscape.